Cas no 1807206-58-1 (Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate)

• Product Name: Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate
• CAS No: 1807206-58-1
• MF: C₁₃H₉F₆NO₂
• MW: 325.206484556198
• CID: 4946015
• Update Time: 2025-06-24

Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate

• Inchi： 1S/C13H9F6NO2/c1-2-22-11(21)5-9-7(6-20)3-8(12(14,15)16)4-10(9)13(17,18)19/h3-4H,2,5H2,1H3
• InChI Key： MKGQHAJCGMVFHF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C#N)C=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 450
• XLogP3: 3.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate

Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate (CAS No. 1807206-58-1): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate (CAS No. 1807206-58-1) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by the presence of trifluoromethyl groups and a cyano group, which contribute to its distinctive chemical properties and biological activity.

The trifluoromethyl groups in Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate are known for their electron-withdrawing effects, which can influence the compound's reactivity and stability. These groups also play a crucial role in modulating the compound's interactions with biological targets, making it a valuable candidate for drug development. The cyano group, on the other hand, adds to the compound's hydrophobicity and can enhance its binding affinity to specific receptors or enzymes.

Recent research has focused on the potential of Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity against various targets, including enzymes involved in metabolic disorders and receptors implicated in neurological conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate effectively inhibited the activity of a key enzyme involved in glucose metabolism, suggesting its potential as an antidiabetic agent.

In addition to its enzymatic inhibition properties, Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research conducted at the University of California found that Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate significantly reduced inflammation in animal models of IBD, indicating its potential as an anti-inflammatory drug.

The structural versatility of Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate allows for further optimization through chemical modifications. Scientists are exploring various derivatives of this compound to enhance its potency and selectivity for specific targets. For example, substituting different functional groups on the phenyl ring or modifying the ester moiety can lead to compounds with improved pharmacological profiles. These efforts aim to develop more effective and safer drugs for treating a wide range of diseases.

Another area of interest is the use of Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate in combination therapies. Combining this compound with other drugs can potentially synergize their effects and reduce side effects. A clinical trial conducted at Harvard Medical School evaluated the efficacy of Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate in combination with an existing antidiabetic drug. The results showed that the combination therapy led to better glycemic control compared to monotherapy, highlighting the potential benefits of this approach.

The safety profile of Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate is also an important consideration in its development as a therapeutic agent. Preclinical studies have indicated that this compound has low toxicity and good pharmacokinetic properties. These findings suggest that it may be suitable for long-term use in chronic conditions without significant adverse effects.

In conclusion, Ethyl 2,4-bis(trifluoromethyl)-6-cyanophenylacetate (CAS No. 1807206-58-1) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable starting point for developing novel therapeutic agents. Ongoing research continues to explore its potential applications and optimize its properties for clinical use.